Cas no 16623-25-9 (2-(3-Aminobenzyl)butanoic acid)
16623-25-9 structure
Product Name:2-(3-Aminobenzyl)butanoic acid
CAS No:16623-25-9
MF:C11H15NO2
MW:193.242303133011
CID:173784
PubChem ID:83986
Update Time:2025-04-19
2-(3-Aminobenzyl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-Aminobenzyl)butanoic acid
- 2-(m-aminobenzyl)butyric acid
- 2-[(3-aminophenyl)methyl]butanoic acid
- Benzenepropanoic acid,3-amino-a-ethyl-
- Einecs 240-671-9
- 3-Amino-α-ethylbenzenepropionic acid
- A-(3-AMINOBENYL)BUTYRIC ACID HYDROCHLORIDE
- α-(3-Aminobenzyl)butyric acid hydrochloride
- 3-Amino-ethylbenzenepropanoica acid hydrochloride
- SCHEMBL1068216
- DTXSID10937176
- NS00052732
- 16623-25-9
-
- Inchi: 1S/C11H15NO2/c1-2-9(11(13)14)6-8-4-3-5-10(12)7-8/h3-5,7,9H,2,6,12H2,1H3,(H,13,14)
- InChI Key: ZRRVWPUAOKIETO-UHFFFAOYSA-N
- SMILES: OC(C(CC)CC1C=CC=C(C=1)N)=O
Computed Properties
- Exact Mass: 193.11035
- Monoisotopic Mass: 193.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.3A^2
- XLogP3: 1.9
Experimental Properties
- Density: 1.143
- Boiling Point: 367.1°C at 760 mmHg
- Flash Point: 175.8°C
- Refractive Index: 1.569
- PSA: 63.32
2-(3-Aminobenzyl)butanoic acid Related Literature
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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